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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B12432442 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of

research integrity and personnel safety. This guide provides detailed, step-by-step procedures

for the proper disposal of 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative. The

information presented here is intended for researchers, scientists, and drug development

professionals to facilitate safe laboratory operations and adherence to regulatory standards.

Core Safety and Handling Protocols
Prior to initiating any disposal procedures, it is imperative to handle 17-Hydroxyisolathyrol
with the appropriate safety measures. Although the available Material Safety Data Sheet

(MSDS) indicates that 17-Hydroxyisolathyrol is not classified as a hazardous substance or

mixture, standard laboratory best practices for chemical handling should be strictly followed.[1]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin contact.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

accidental splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling and Storage:

Work in a well-ventilated area to minimize inhalation exposure.
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Store the compound in a tightly sealed container in a cool, dry place, away from incompatible

materials.

In the event of a spill, absorb the material with an inert substance (e.g., vermiculite, sand)

and collect it in a sealed, labeled container for disposal.

Step-by-Step Disposal Procedure
The disposal of 17-Hydroxyisolathyrol and its associated waste must be conducted in

accordance with all applicable federal, state, and local regulations. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines.

Waste Identification and Segregation:

Solid Waste: Unused or expired 17-Hydroxyisolathyrol powder should be treated as

chemical waste. Do not dispose of it in the general laboratory trash.

Contaminated Materials: All materials that have come into contact with 17-
Hydroxyisolathyrol, such as pipette tips, tubes, gloves, and bench paper, must be

disposed of as chemical waste.

Solutions: Solutions containing 17-Hydroxyisolathyrol should be collected in a dedicated,

sealed, and properly labeled waste container. Avoid mixing with other chemical wastes

unless specifically permitted by your institution's EHS guidelines.

Waste Containerization and Labeling:

Use a dedicated, leak-proof, and clearly labeled waste container for all 17-
Hydroxyisolathyrol waste.

The label should prominently display the chemical name ("17-Hydroxyisolathyrol"),
concentration (if in solution), and the appropriate hazard classification (in this case, "Non-

Hazardous" based on current data).

Storage Pending Disposal:

Store the waste container in a designated, secure area, away from general laboratory

traffic and incompatible materials.
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Final Disposal:

Contact your institution's EHS department to schedule a waste pickup. Do not attempt to

dispose of the chemical waste through standard trash or sewer systems.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key data points related to 17-
Hydroxyisolathyrol.

Identifier Value

CAS Number 93551-00-9[1]

Molecular Formula C20H30O5[1]

Molecular Weight 350.45[1]

Hazard Classification Not a hazardous substance or mixture[1]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 17-
Hydroxyisolathyrol.
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Start: Identify 17-Hydroxyisolathyrol Waste
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Store in Designated
Waste Accumulation Area

Consult Institutional
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Caption: Disposal workflow for 17-Hydroxyisolathyrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

To cite this document: BenchChem. [Proper Disposal of 17-Hydroxyisolathyrol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12432442#17-hydroxyisolathyrol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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